molecular formula C21H36ClNO B1397338 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride CAS No. 1220016-26-1

3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride

Cat. No.: B1397338
CAS No.: 1220016-26-1
M. Wt: 354 g/mol
InChI Key: ZYMYEOIUGHJXKA-UHFFFAOYSA-N
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Description

3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride is a useful research compound. Its molecular formula is C21H36ClNO and its molecular weight is 354 g/mol. The purity is usually 95%.
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Scientific Research Applications

Biotransformation and Metabolism

  • Biotransformation of Phenolic Antioxidants

    The metabolism of phenolic antioxidants like 3,5-di-tert-butyl-4-hydroxyanisole (Topanol 354) has been studied, revealing major urinary and biliary metabolites as various conjugates of hydroquinone, coumaran, and others in humans, rats, and dogs (Daniel, Green, & Phillips, 1973).

  • Synthetic Phenolic Antioxidants in Urine

    A study analyzed the presence of synthetic phenolic antioxidants (SPAs) and their metabolites in urine samples. It highlighted the frequent detection of SPAs like butylated hydroxytoluene (BHT) in human samples, suggesting widespread human exposure to these compounds (Wang & Kannan, 2019).

Pharmacokinetics and Safety

  • Pharmacokinetics of Muscle Relaxant Agents

    A study on eperisone hydrochloride, a muscle relaxant with a piperidine structure, evaluated its pharmacokinetics in humans. It showed rapid absorption and elimination, important for understanding the body's handling of similar compounds (Melilli et al., 2011).

  • Toxicokinetics of Related Compounds

    The toxicokinetics of ethyl tert-butyl ether (ETBE), a related compound, was studied in humans. This research provided insights into the body's processing of ethers and alcohol metabolites, which may be relevant for understanding similar substances (Nihlen, Löf, & Johanson, 1998).

Properties

IUPAC Name

3-[2-(2,4-ditert-butylphenoxy)ethyl]piperidine;hydrochloride
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InChI

InChI=1S/C21H35NO.ClH/c1-20(2,3)17-9-10-19(18(14-17)21(4,5)6)23-13-11-16-8-7-12-22-15-16;/h9-10,14,16,22H,7-8,11-13,15H2,1-6H3;1H
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InChI Key

ZYMYEOIUGHJXKA-UHFFFAOYSA-N
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Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)OCCC2CCCNC2)C(C)(C)C.Cl
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Molecular Formula

C21H36ClNO
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Molecular Weight

354.0 g/mol
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CAS No.

1220016-26-1
Record name Piperidine, 3-[2-[2,4-bis(1,1-dimethylethyl)phenoxy]ethyl]-, hydrochloride (1:1)
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Retrosynthesis Analysis

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